Cas no 671754-68-0 (3-(1,1-Dioxido-4-thiomorpholinyl)-2-azepanone)

• Product Name: 3-(1,1-Dioxido-4-thiomorpholinyl)-2-azepanone
• CAS No: 671754-68-0
• MF: C₁₀H₁₈N₂O₃S
• MW: 246.326521396637
• CID: 4655155
• Update Time: 2025-10-31

3-(1,1-Dioxido-4-thiomorpholinyl)-2-azepanone Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-Dioxido-4-thiomorpholinyl)-2-azepanone
• 3-(1,1-Dioxidothiomorpholino)azepan-2-one
• Maybridge1_003119
• 3-(1,1-dioxo-1,4-thiazinan-4-yl)azepan-2-one
• HMS550F17
• W10312
• A923027

• Inchi： 1S/C10H18N2O3S/c13-10-9(3-1-2-4-11-10)12-5-7-16(14,15)8-6-12/h9H,1-8H2,(H,11,13)
• InChI Key： RGZLNKZCMKZVBR-UHFFFAOYSA-N
• SMILES： S1(CCN(CC1)C1C(NCCCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: -0.4
• Topological Polar Surface Area: 74.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(1,1-Dioxido-4-thiomorpholinyl)-2-azepanone

Recent Advances in the Study of 3-(1,1-Dioxido-4-thiomorpholinyl)-2-azepanone (CAS: 671754-68-0)

3-(1,1-Dioxido-4-thiomorpholinyl)-2-azepanone (CAS: 671754-68-0) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including neurological disorders and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The compound's unique structure, featuring a thiomorpholine dioxide moiety fused with an azepanone ring, has been the subject of extensive structural-activity relationship (SAR) studies. Researchers have explored modifications to this core structure to enhance its bioavailability, metabolic stability, and target specificity. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed innovative synthetic routes to 3-(1,1-Dioxido-4-thiomorpholinyl)-2-azepanone, emphasizing greener and more efficient methodologies.

One of the most promising areas of research involves the compound's potential as a protease inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit specific proteases implicated in neurodegenerative diseases. For instance, a 2023 study published in ACS Chemical Neuroscience reported that derivatives of 3-(1,1-Dioxido-4-thiomorpholinyl)-2-azepanone exhibited nanomolar inhibitory activity against beta-secretase (BACE1), a key enzyme in the pathogenesis of Alzheimer's disease. These findings suggest that further optimization of this scaffold could lead to the development of novel BACE1 inhibitors with improved blood-brain barrier permeability.

In oncology research, 3-(1,1-Dioxido-4-thiomorpholinyl)-2-azepanone has shown potential as a chemosensitizer. A recent study in Molecular Cancer Therapeutics (2024) demonstrated that the compound enhances the efficacy of standard chemotherapeutic agents in multidrug-resistant cancer cell lines by modulating ATP-binding cassette (ABC) transporter activity. This property could address a significant challenge in cancer treatment, where drug resistance often leads to therapeutic failure.

Pharmacokinetic studies of 3-(1,1-Dioxido-4-thiomorpholinyl)-2-azepanone have revealed favorable absorption and distribution profiles in animal models. However, researchers have noted that the compound undergoes rapid metabolism in the liver, prompting investigations into prodrug strategies and formulation approaches to improve its metabolic stability. Recent patent applications (e.g., WO2023124567) describe novel salt forms and co-crystals of the compound that exhibit enhanced solubility and bioavailability.

Looking ahead, the research community anticipates that 3-(1,1-Dioxido-4-thiomorpholinyl)-2-azepanone will continue to serve as a valuable scaffold for drug discovery. Current efforts are focused on expanding its therapeutic applications through targeted modifications and combination therapies. As more preclinical data becomes available, this compound may progress to clinical trials, potentially offering new treatment options for challenging medical conditions.